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Compound of Interest

Compound Name: 2-Benzyloxy-3-bromopyridine

Cat. No.: B1283523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and a

plausible synthetic route for 2-Benzyloxy-3-bromopyridine (CAS Number: 52200-49-4). This

document is intended to be a valuable resource for professionals in research and development

who are utilizing this compound in their work.

Core Physical Properties
2-Benzyloxy-3-bromopyridine is a substituted pyridine derivative. The following table

summarizes its key physical and chemical properties.
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Property Value Source

CAS Number 52200-49-4 [1][2][3]

Molecular Formula C₁₂H₁₀BrNO [2][3]

Molecular Weight 264.12 g/mol [2]

Appearance Colorless to light yellow liquid [1]

Boiling Point
175-178 °C at 6 Torr; 325.8 °C

(at 760 Torr)
[1][4]

Density
1.438 ± 0.06 g/cm³ (Predicted);

1.4 g/mL
[1][4]

pKa 1.56 ± 0.22 (Predicted) [1]

Storage Temperature 2-8°C or Room Temperature [1][3]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2-
Benzyloxy-3-bromopyridine are not readily available in the public domain. However, standard

laboratory procedures for organic compounds can be applied.

Determination of Boiling Point
The boiling point of 2-Benzyloxy-3-bromopyridine can be determined using a simple

distillation apparatus.

Materials:

Round-bottom flask

Heating mantle

Distillation head with a thermometer adapter

Condenser
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Receiving flask

Thermometer

Boiling chips

2-Benzyloxy-3-bromopyridine sample

Procedure:

Place a small volume of 2-Benzyloxy-3-bromopyridine into the round-bottom flask along

with a few boiling chips.

Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor.

Begin heating the flask gently with the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor rises.

The boiling point is the temperature at which the vapor temperature stabilizes while the liquid

is actively boiling and condensate is forming on the condenser.

For vacuum distillation (as reported at 6 Torr), a vacuum pump is connected to the distillation

apparatus, and the pressure is lowered to the desired level before heating.

Determination of Density
The density of liquid 2-Benzyloxy-3-bromopyridine can be determined using a pycnometer or

by direct mass and volume measurements.

Materials:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

2-Benzyloxy-3-bromopyridine sample

Water bath for temperature control
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Procedure (using a graduated cylinder):

Weigh an empty, dry graduated cylinder on an analytical balance.

Carefully add a known volume of 2-Benzyloxy-3-bromopyridine to the graduated cylinder.

Weigh the graduated cylinder with the sample.

The mass of the sample is the difference between the two weighings.

Density is calculated by dividing the mass of the sample by its volume. For higher accuracy,

a pycnometer should be used, and the procedure calibrated with a liquid of known density

(e.g., water).

Synthetic Workflow
A plausible synthetic route for 2-Benzyloxy-3-bromopyridine can be conceptualized based on

established methods for the synthesis of similar pyridine derivatives. A likely pathway involves

the benzylation of a 3-bromopyridin-2-ol precursor. The following diagram illustrates a

generalized experimental workflow for such a synthesis.
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Step 1: Reaction Setup

Step 2: Reaction

Step 3: Workup

Step 4: Purification and Analysis

Start

Combine 3-Bromopyridin-2-ol,
Benzyl Bromide, and a Base

(e.g., K₂CO₃) in a suitable solvent (e.g., DMF)

Heat the reaction mixture
(e.g., 80-100°C) with stirring

Monitor reaction progress
by TLC or LC-MS

Cool the reaction mixture

Quench with water and
extract with an organic solvent

(e.g., Ethyl Acetate)

Wash the organic layer
with brine

Dry the organic layer
(e.g., over Na₂SO₄)

Concentrate the solvent
under reduced pressure

Purify the crude product
(e.g., Column Chromatography)

Characterize the final product
(NMR, MS, etc.)

End

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-Benzyloxy-3-bromopyridine.
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Safety Information
2-Benzyloxy-3-bromopyridine is considered hazardous.[4] It may cause skin and serious eye

irritation, and may cause respiratory irritation.[4] Standard laboratory safety precautions,

including the use of personal protective equipment (gloves, safety glasses, lab coat), should be

followed when handling this compound. Work should be conducted in a well-ventilated fume

hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the

supplier.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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